Orlistat-d3
Orlistat-d3
Brand Name:
Vulcanchem
CAS No.:
1356930-46-5
VCID:
VC0023704
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26+,27-/m0/s1/i3D3/t23?,24-,25-,26+,27-
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C29H53NO5
Molecular Weight:
498.763
Orlistat-d3
CAS No.: 1356930-46-5
Reference Standards
VCID: VC0023704
Molecular Formula: C29H53NO5
Molecular Weight: 498.763
CAS No. | 1356930-46-5 |
---|---|
Product Name | Orlistat-d3 |
Molecular Formula | C29H53NO5 |
Molecular Weight | 498.763 |
IUPAC Name | [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-5,5,5-trideuterio-2-formamido-4-methylpentanoate |
Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26+,27-/m0/s1/i3D3/t23?,24-,25-,26+,27- |
Standard InChIKey | AHLBNYSZXLDEJQ-HDVRVJOHSA-N |
SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
Synonyms | N-Formyl-L-leucine (1S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester-d3; (-)-Tetrahydrolipstatin-d3; Ro 18-0647/002-d3; Tetrahydrolipstatin-d3; Xenical-d3; |
PubChem Compound | 57369369 |
Last Modified | Nov 11 2021 |
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